Cas no 816431-20-6 (Benzyl 2-hydroxyethyl Carbonotrithioate)

• Product Name: Benzyl 2-hydroxyethyl Carbonotrithioate
• CAS No: 816431-20-6
• MF: C₁₀H₁₂OS₃
• MW: 244.396678924561
• CID: 1804132
• Update Time: 2024-11-19

Benzyl 2-hydroxyethyl Carbonotrithioate Chemical and Physical Properties

Names and Identifiers

• Benzyl 2-hydroxyethyl carbonotrithioate
• 2-(Benzylthio)-pyridine
• Pyridine, 2-[(phenylmethyl)thio]-
• SureCN400161
• CTK1G5042
• 2-(benzylsulfanyl)pyridine
• (2-benzylsulfanyl thiocarbonylsulfanyl)ethanol
• benzyl-2'-pyridylsulphide
• 2-benzylsulfanyl-pyridine
• phenyl(2-pyridylthio)methane
• 2-(benzylthio)pyridine
• 2-pyridyl tolyl sulfide
• AC1LAQ3F
• AG-J-24276
• benzyl(phenyl)sulfane
• 2-(benzylsulfanylthiocarbonylsulfanyl)ethanol
• Benzyl 2-pyridyl sulfide
• CARBONOTRITHIOIC ACID, 2-HYDROXYETHYL PHENYLMETHYL ESTER
• Benzyl (2-hydroxyethyl) carbonotrithioate
• Benzyl 2-hydroxyethyl Carbonotrithioate

• Inchi： 1S/C10H12OS3/c11-6-7-13-10(12)14-8-9-4-2-1-3-5-9/h1-5,11H,6-8H2
• InChI Key： OIWRECAZOQAQAQ-UHFFFAOYSA-N
• SMILES： C(=S)(SCC1=CC=CC=C1)SCCO

Computed Properties

• Exact Mass: 244.005
• Monoisotopic Mass: 244.005
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 6
• Complexity: 167
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 103A^2

Experimental Properties

• Density: 1.316
• Boiling Point: 442.076°C at 760 mmHg
• Flash Point: 221.16°C
• Refractive Index: 1.676
• pka: 13.96±0.10(Predicted)